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Compound of Interest

Compound Name: Strychnine phosphate

Cat. No.: B3031560 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

intraperitoneal (IP) injections of strychnine phosphate in mice.

Troubleshooting Guide
This guide addresses common issues that may be encountered during the experimental

process.
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Problem Possible Cause(s) Recommended Solution(s)

No or delayed onset of

convulsions

Failed IP Injection: The

injection may have been

administered subcutaneously

(SC), into the gastrointestinal

tract, or into the bladder. A

failed injection is a common

issue with a reported failure

rate of 10-20%.[1] Signs of a

failed injection include a visible

bleb under the skin (SC

injection) or lack of the

expected toxic response.

- Improve Injection Technique:

Ensure proper restraint and

inject into the lower right

quadrant of the abdomen to

avoid the cecum and bladder.

[2][3] Tilt the mouse's head

slightly downwards to displace

the abdominal organs.[4]

Aspirate before injecting to

ensure no fluid (urine, blood,

or intestinal contents) is drawn

into the syringe.[3][4] - Confirm

Needle Placement: Use a new,

sterile needle for each animal.

[2][4] A 25-27 gauge needle is

recommended for mice.[4] -

Consider Two-Person

Injection: Studies have shown

that a two-person injection

technique can significantly

reduce the incidence of

injection errors.[5][6]

Incorrect Dose Calculation:

Errors in calculating the dose

based on the mouse's body

weight can lead to a sub-

threshold dose.

- Accurate Weighing: Weigh

each mouse immediately

before dose calculation. -

Double-Check Calculations:

Verify all calculations for dose

and concentration.

Degradation of Strychnine

Solution: Improper storage or

preparation of the strychnine

phosphate solution may lead

to reduced potency.

- Proper Storage: Store stock

solutions at -20°C.[7] - Fresh

Preparation: Prepare fresh

dilutions from a stock solution

for each experiment.[7]
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High variability in convulsion

latency between mice

Inconsistent Injection

Technique: Variations in the

injection site and depth can

affect the rate of absorption.

- Standardize Protocol: Ensure

all personnel are trained on

and adhere to a standardized

injection protocol.

Biological Variability: Individual

differences in metabolism and

sensitivity to strychnine exist

among mice.

- Use a Sufficient Number of

Animals: A larger sample size

can help to account for

biological variability. - Record

and Analyze Data Carefully:

Note any outliers and consider

appropriate statistical

analyses.

Stress-Induced Physiological

Changes: Stress from handling

and injection can influence the

physiological response to

strychnine.

- Habituate Animals: Acclimate

mice to handling and the

experimental environment to

reduce stress. - Minimize

Handling Time: Perform

injections efficiently and with

minimal distress to the animal.

Immediate adverse reactions

(e.g., vocalization, excessive

struggling)

Painful Injection: The

formulation of the strychnine

solution (e.g., pH, vehicle) may

be causing irritation.

- Adjust Solution pH: Ensure

the pH of the injection solution

is close to physiological pH

(7.4).[7] - Choice of Vehicle:

While DMSO has been used

as a vehicle, consider if it

might be contributing to

irritation.[7] Normal saline is

another option for dissolving

strychnine.[8]

Needle Injury: The needle may

have caused trauma to internal

organs.

- Refine Injection Angle and

Depth: Insert the needle at a

shallow angle (approximately

15-20 degrees) to avoid deep

penetration.
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Precipitation of strychnine

phosphate in solution

Solubility Issues: Strychnine

has low water solubility.[9][10]

[11] Strychnine salts are more

water-soluble.[12]

- Use of Appropriate Solvent:

Dissolve strychnine phosphate

in a suitable buffer or saline.

One study used a working

buffer with a pH of 7.4.[7]

Another study dissolved

strychnine in normal saline.[8]

- Gentle Warming and

Vortexing: If precipitation

occurs, gentle warming and

vortexing may help to

redissolve the compound.

However, ensure this does not

degrade the strychnine.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of strychnine?

A1: Strychnine is a potent neurotoxin that acts as a competitive antagonist of glycine receptors,

primarily in the spinal cord.[13] Glycine is an inhibitory neurotransmitter. By blocking glycine's

action, strychnine leads to excessive neuronal excitation and uncontrolled muscle contractions,

resulting in convulsions.[13][14]

Q2: What is a typical lethal dose of strychnine phosphate for IP injection in mice?

A2: The intraperitoneal LD50 (the dose that is lethal to 50% of the animals) of strychnine in

mice is reported to be approximately 0.98 mg/kg.[15] A dose of 2 mg/kg administered

intraperitoneally has been shown to be lethal in 85% of Swiss Webster mice.[15]

Q3: How quickly should I expect to see convulsions after IP injection?

A3: The onset of convulsions is dose-dependent. At a dose of 2 mg/kg IP, tonic extensor

convulsions and death typically occur in less than 6 minutes.[7] The toxic effects of strychnine

are generally fully developed within 5-6 minutes.[7]

Q4: What are the observable signs of strychnine toxicity in mice?
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A4: The initial signs include nervousness, restlessness, and muscle twitching.[14] These

progress to severe, painful, and generalized muscle spasms, leading to a characteristic arched-

back posture (opisthotonus).[14] The convulsions are often triggered by external stimuli such

as sound or touch.

Q5: What is a suitable vehicle for dissolving strychnine phosphate for IP injection?

A5: Strychnine has been dissolved in a working buffer with a pH of 7.4 for IP injection.[7]

Another study mentions dissolving strychnine in normal saline.[8] The choice of vehicle should

ensure the solubility and stability of the compound and minimize irritation to the animal.

Q6: What is the recommended injection volume for an IP injection in a mouse?

A6: The recommended maximum volume for an IP injection in a mouse is typically 10 ml/kg of

body weight. For a 25-gram mouse, this would be 0.25 ml.[4] However, it is always best to use

the lowest possible volume to avoid discomfort and potential complications.[4]

Quantitative Data
The following table summarizes key quantitative data related to the intraperitoneal injection of

strychnine in mice.

Parameter Value Mouse Strain Reference

LD50 (Intraperitoneal) 0.98 mg/kg Not Specified [15]

Lethality at 2 mg/kg

(IP)
85% Swiss Webster [15]

Time to Death at 2

mg/kg (IP)
< 6 minutes Swiss Webster [7]

Onset of Tonic

Seizures

Dose-dependent (0.5-

4 mg/kg IP)
Not Specified [16]

Experimental Protocols
Preparation of Strychnine Phosphate Solution
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This protocol is based on methodologies described in the literature.[7][8]

Materials:

Strychnine phosphate powder

Sterile normal saline or a sterile working buffer (e.g., 5.3 mM KCl, 145 mM NaCl, 1.7 mM

MgCl2 x 6H2O, 1.8 mM CaCl2 x 2H2O, 25 mM HEPES, pH 7.4)[7]

Sterile vials

Sterile filters (0.22 µm)

Vortex mixer

Procedure:

Calculate the required amount of strychnine phosphate based on the desired concentration

and final volume.

Aseptically weigh the strychnine phosphate powder.

In a sterile vial, dissolve the strychnine phosphate in the chosen sterile vehicle (normal

saline or working buffer).

Vortex the solution until the strychnine phosphate is completely dissolved. Gentle warming

may be applied if necessary, but avoid excessive heat.

Sterile-filter the solution using a 0.22 µm filter into a new sterile vial.

For stock solutions, it is recommended to store them at -20°C in aliquots to avoid repeated

freeze-thaw cycles.[7]

On the day of the experiment, thaw the stock solution and dilute it to the final working

concentration with the sterile vehicle.

Intraperitoneal Injection Procedure in Mice
This protocol is a compilation of best practices for IP injections in mice.[2][3][4]
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Materials:

Mouse to be injected

Prepared strychnine phosphate solution

Sterile 1 ml syringe

Sterile 25-27 gauge needle

70% ethanol wipes

Appropriate personal protective equipment (gloves, lab coat)

Procedure:

Preparation: Draw the calculated volume of the strychnine phosphate solution into the

sterile syringe. Ensure there are no air bubbles.

Restraint: Securely restrain the mouse. One common method is to scruff the mouse by

grasping the loose skin over the neck and shoulders, and securing the tail.

Positioning: Tilt the mouse so that its head is slightly lower than its hindquarters. This helps

to move the abdominal organs away from the injection site.[4]

Site Identification and Preparation: Locate the injection site in the lower right quadrant of the

mouse's abdomen. This is to avoid puncturing the cecum, which is located on the left side,

and the bladder.[2][3] Clean the injection site with a 70% ethanol wipe.

Injection: Insert the needle, bevel up, at a shallow angle (approximately 15-20 degrees) into

the abdominal cavity.

Aspiration: Gently pull back on the plunger to ensure that no blood, urine, or intestinal

contents are aspirated. If any fluid enters the syringe, withdraw the needle and reinject at a

different site with a new sterile needle and syringe.[3][4]

Administration: If aspiration is clear, slowly and steadily depress the plunger to inject the

solution.
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Withdrawal: Once the injection is complete, withdraw the needle smoothly.

Post-injection Monitoring: Place the mouse back in its cage and observe it closely for the

onset of convulsions and any adverse reactions.
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Caption: Mechanism of strychnine as a competitive antagonist at the glycine receptor.
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Caption: A typical experimental workflow for IP injection of strychnine in mice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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